Cas no 2248197-99-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (4R)-3-(1H-indole-3-carbonyl)-1,3-thiazolidine-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (4R)-3-(1H-indole-3-carbonyl)-1,3-thiazolidine-4-carboxylate
• CAS No: 2248197-99-9
• MF: C₂₁H₁₅N₃O₅S
• MW: 421.425903558731
• CID: 6173274
• PubChem ID: 165732618
• Update Time: 2025-10-29

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (4R)-3-(1H-indole-3-carbonyl)-1,3-thiazolidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248197-99-9
• EN300-6524386
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (4R)-3-(1H-indole-3-carbonyl)-1,3-thiazolidine-4-carboxylate

• Inchi： 1S/C21H15N3O5S/c25-18(15-9-22-16-8-4-3-5-12(15)16)23-11-30-10-17(23)21(28)29-24-19(26)13-6-1-2-7-14(13)20(24)27/h1-9,17,22H,10-11H2/t17-/m0/s1
• InChI Key： WVMXCIMOTYZCIG-KRWDZBQOSA-N
• SMILES： S1CN(C(C2=CNC3C=CC=CC2=3)=O)[C@H](C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C1

Computed Properties

• Exact Mass: 421.07324176g/mol
• Monoisotopic Mass: 421.07324176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 737
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 125Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (4R)-3-(1H-indole-3-carbonyl)-1,3-thiazolidine-4-carboxylate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (4R)-3-(1H-indole-3-carbonyl)-1,3-thiazolidine-4-carboxylate (CAS No. 2248197-99-9)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (4R)-3-(1H-indole-3-carbonyl)-1,3-thiazolidine-4-carboxylate (CAS No. 2248197-99-9) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule, with its intricate structure featuring an isoindole and thiazolidine core, is a subject of interest due to its potential applications in drug discovery and development.

One of the most frequently searched questions regarding this compound is its biological activity and mechanism of action. Researchers are particularly intrigued by its structural components, which include an indole moiety, a well-known pharmacophore in many bioactive molecules. The presence of the thiazolidine ring further enhances its potential as a scaffold for designing novel therapeutic agents. Current studies suggest that derivatives of this compound may exhibit activity against various enzyme targets, making it a valuable candidate for further investigation.

The synthetic pathway for 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (4R)-3-(1H-indole-3-carbonyl)-1,3-thiazolidine-4-carboxylate involves multi-step organic reactions, often starting from readily available precursors like phthalic anhydride and L-cysteine. The stereochemistry at the 4-position of the thiazolidine ring is crucial, as it can influence the compound's binding affinity and pharmacokinetic properties. Recent advancements in asymmetric synthesis have improved the efficiency of producing this compound in high enantiomeric purity.

In the context of drug discovery, this compound is often explored for its potential as a small molecule inhibitor. The isoindole-1,3-dione fragment is known to interact with various biological targets, while the thiazolidine-4-carboxylate moiety can enhance solubility and bioavailability. These features make it a promising candidate for addressing unmet medical needs in areas such as oncology and neurodegenerative diseases, which are currently hot topics in biomedical research.

The physicochemical properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (4R)-3-(1H-indole-3-carbonyl)-1,3-thiazolidine-4-carboxylate are also of great interest. Its molecular weight, logP, and hydrogen bond donors/acceptors are critical parameters that influence its drug-likeness. Computational studies, including molecular docking and QSAR modeling, are frequently employed to predict its behavior in biological systems, addressing another common query among researchers.

From a market perspective, the demand for such specialized compounds is driven by the pharmaceutical industry's need for innovative lead compounds. The unique combination of heterocyclic rings in this molecule offers a versatile platform for structure-activity relationship (SAR) studies. Suppliers and manufacturers often highlight its high purity and custom synthesis options to cater to the diverse needs of research institutions and biotech companies.

Another trending topic related to this compound is its role in combinatorial chemistry and fragment-based drug design. The modular nature of its structure allows for easy derivatization, enabling the rapid generation of libraries for high-throughput screening. This aligns with the growing emphasis on precision medicine and personalized therapeutics, which are dominant themes in contemporary medical research.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (4R)-3-(1H-indole-3-carbonyl)-1,3-thiazolidine-4-carboxylate (CAS No. 2248197-99-9) represents a fascinating intersection of organic chemistry and pharmacology. Its complex structure and potential bioactive properties make it a subject of ongoing research, particularly in the quest for new therapeutic agents. As the scientific community continues to explore its applications, this compound is likely to remain a key player in the advancement of medicinal chemistry and drug development.